Cas no 2022770-24-5 (tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate
• CAS No: 2022770-24-5
• MF: C₁₃H₂₀BrN₃O₂
• MW: 330.220802307129
• CID: 6493058
• PubChem ID: 165795451
• Update Time: 2025-05-19

tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate
• 2022770-24-5
• EN300-1893444
• tert-butyl N-[2-amino-3-(3-bromopyridin-2-yl)propyl]carbamate

• Inchi： 1S/C13H20BrN3O2/c1-13(2,3)19-12(18)17-8-9(15)7-11-10(14)5-4-6-16-11/h4-6,9H,7-8,15H2,1-3H3,(H,17,18)
• InChI Key： SYQOZLGOOVIVFA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 329.07389g/mol
• Monoisotopic Mass: 329.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate

tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate (CAS No. 2022770-24-5): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate (CAS No. 2022770-24-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its tert-butyl carbamate moiety and a 3-bromopyridine substituent, exhibits promising properties that make it a valuable candidate for various drug development initiatives.

The tert-butyl carbamate group is a common protecting group used in organic synthesis, particularly in the preparation of amino acids and peptides. It provides stability and prevents premature reactions, making it an ideal choice for complex multi-step syntheses. The 3-bromopyridine substituent, on the other hand, introduces a halogenated aromatic ring that can participate in various chemical reactions, such as Suzuki-Miyaura coupling and palladium-catalyzed cross-coupling reactions. These reactions are crucial in the synthesis of complex molecules and are widely used in the development of new pharmaceuticals.

Recent studies have highlighted the potential of tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate has shown promise as an antitumor agent. A preclinical study conducted by a team at the National Cancer Institute (2020) reported that this compound selectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of cellular signaling pathways that are critical for tumor survival and proliferation.

The pharmacokinetic profile of tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences (2019) indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration regimens. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

The safety profile of tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate is another critical aspect that has been evaluated. Toxicological studies have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, tert-butyl N-2-amino-3-(3-bromopyridin-2-yl)propylcarbamate (CAS No. 2022770-24-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its neuroprotective and antitumor properties, make it an attractive candidate for further development. Ongoing research continues to explore its therapeutic potential and refine its use in clinical settings.